3-(1-Chloroethyl)benzamide

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• SMILES: CC(C1=CC(=CC=C1)C(=O)N)Cl
• InChI: InChI=1S/C9H10ClNO/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6H,1H3,(H2,11,12)
• InChIKey: RFMRDMXTZPGZRP-UHFFFAOYSA-N

Address the challenge of synthesizing diverse 3-substituted benzamides efficiently. 3-(1-Chloroethyl)benzamide (CAS 911715-99-6) provides a reactive benzylic chloride handle for rapid nucleophilic displacement, enabling library generation under mild conditions. Its chiral center supports stereoselective synthesis. With a low molecular weight (183.63 g/mol) and moderate AChE inhibition (IC50 355 nM), it serves as a validated hit scaffold for enzyme targeting campaigns. Procure from BenchChem with assured purity and reliable global logistics.

3-(1-Chloroethyl)benzamide: Chemical Intermediate

3-(1-Chloroethyl)benzamide (CAS 911715-99-6) is a meta-substituted benzamide derivative characterized by a 1-chloroethyl group at the 3-position of the phenyl ring, with a molecular formula of C9H10ClNO and a molecular weight of 183.63 g/mol [1]. The compound is valued primarily as a versatile synthetic intermediate, with its reactive benzylic chloride enabling nucleophilic substitution and further derivatization to access structurally diverse benzamide scaffolds [2]. Its chiral center at the 1-chloroethyl moiety also renders it of interest in stereoselective synthesis and chiral resolution studies [3]. While not a finished pharmaceutical, 3-(1-chloroethyl)benzamide serves as a critical building block in medicinal chemistry campaigns targeting acetylcholinesterase, histone deacetylase, and other therapeutically relevant enzyme families [4].

Chemical intermediate with reactive benzylic chloride handle for nucleophilic diversification

Chiral center at 1-chloroethyl group supports stereoselective synthesis and chiral resolution studies

Medicinal chemistry building block for acetylcholinesterase and histone deacetylase target campaigns

• [1] ChemSrc. 3-(1-Chloroethyl)benzamide. CAS 911715-99-6. https://m.chemsrc.com/en/cas/911715-99-6_2397122.html View Source
• [2] Patent EP0414753A2. Method for producing new substituted benzamides. 1992. View Source
• [3] Clayden J, Pink JH. Conformational arm-wrestling: battles for stereochemical control in benzamides bearing matched and mismatched chiral 2- and 6-substituents. Org Biomol Chem. 2006;4:111-118. doi:10.1039/B514558A View Source
• [4] BindingDB. BDBM50124893 / CHEMBL3623565: Acetylcholinesterase Inhibition Data. View Source

3-(1-Chloroethyl)benzamide: Structural Differentiation

Within the benzamide class, subtle structural variations produce marked differences in biological activity, physicochemical properties, and synthetic utility. The substitution pattern on the phenyl ring (ortho, meta, or para) is a primary driver of target binding affinity and selectivity; for example, meta-methyl substituted benzamides exhibit a 5.8-fold weaker acetylcholinesterase inhibition (IC50 = 14.8 μM) compared to ortho-methyl analogs (IC50 = 8.7 μM) [1]. Similarly, the nature of the alkyl substituent profoundly influences potency, with 3-(1-chloroethyl)benzamide demonstrating significantly enhanced AChE inhibition (IC50 = 355 nM) relative to compounds lacking the chloroethyl moiety [2]. Furthermore, the benzylic chloride in 3-(1-chloroethyl)benzamide confers unique reactivity as an electrophilic handle for diversification, a feature absent in its non-halogenated analogs like 3-ethylbenzamide, which lack this synthetic entry point [3]. These differentials underscore that generic or alternative benzamides cannot be simply interchanged without compromising experimental outcomes or synthetic efficiency.

Substitution pattern shifts activity

Meta-substituted benzamides may show different target binding than ortho or para analogs; reported AChE inhibition can vary over 5-fold with ring position alone.

Non-halogenated analogs lack synthetic entry

3-Ethylbenzamide and similar dechlorinated compounds do not provide the benzylic chloride electrophilic handle, limiting direct scaffold diversification.

Achiral comparators miss stereochemical control

3-Chlorobenzamide and related achiral benzamides cannot support enantioselective synthesis or chiral probe development workflows.

• [1] PMC Table 1. Structure and activity of substituted benzamide derivatives. IC50 values for methyl-substituted benzamides. 2011. View Source
• [2] BindingDB. BDBM50124893 / CHEMBL3623565: Acetylcholinesterase Inhibition Data. IC50 = 355 nM. View Source
• [3] Patent WO2011157394A1. Novel process for the preparation of benzamide derivatives. 2011. View Source

3-(1-Chloroethyl)benzamide: Quantitative Benchmarks

AChE Inhibition Advantage

In a direct enzymatic assay for acetylcholinesterase (AChE) inhibition, 3-(1-chloroethyl)benzamide demonstrated an IC50 of 355 nM against recombinant Anopheles gambiae (malaria mosquito) wild-type AChE [1]. In contrast, a structurally related benzamide analog (CHEMBL3623566) exhibited a substantially higher IC50 of 5,860 nM (5.86 μM) under identical assay conditions [2]. This corresponds to a 16.5-fold increase in inhibitory potency for the target compound, highlighting the critical contribution of the 1-chloroethyl substituent to target engagement.

AChE Inhibition

Head-to-head

IC50 355 nM vs 5,860 nM

16.5-fold difference

Supports AChE inhibitor screening context

Recombinant Anopheles gambiae AChE; Ellman assay

Evidence Dimension	AChE Inhibitory Potency (IC50)
Target Compound Data	355 nM
Comparator Or Baseline	CHEMBL3623566 (structurally related benzamide): 5,860 nM
Quantified Difference	16.5-fold lower IC50 (higher potency)
Conditions	Recombinant Anopheles gambiae wild-type AChE; Ellman assay; 10 min incubation

Why This Matters

For researchers screening AChE inhibitors for neurodegenerative disease or insecticide development, this 16-fold potency advantage can significantly impact hit-to-lead prioritization and reduce the compound quantity required for downstream assays.

• [1] BindingDB. BDBM50124893 / CHEMBL3623565: Acetylcholinesterase Inhibition Data. IC50 = 355 nM. View Source
• [2] BindingDB. BDBM50124891 / CHEMBL3623566: Acetylcholinesterase Inhibition Data. IC50 = 5,860 nM. View Source

Benzylic Chloride Synthetic Handle

3-(1-Chloroethyl)benzamide contains a benzylic chloride that serves as a reactive electrophilic handle for nucleophilic substitution (SN1/SN2), enabling facile derivatization to access amines, ethers, thioethers, and other functionalized benzamides [1]. This synthetic versatility is absent in the non-halogenated comparator 3-ethylbenzamide, which lacks a leaving group and thus cannot undergo analogous substitution chemistry under mild conditions [2]. The presence of the chloride is further evidenced by its utility in reported synthetic routes: treatment of 3-(1-hydroxyethyl)benzamide with thionyl chloride or oxalyl chloride yields 3-(1-chloroethyl)benzamide in high yield (75-98%), demonstrating the practical accessibility of this key intermediate .

Synthetic Handle

Class-level

Benzylic chloride present

Electrophilic SN1/SN2 substitution enabled

Supports scaffold diversification workflow

High-yield synthesis from hydroxy precursor reported

Evidence Dimension	Synthetic Reactivity
Target Compound Data	Contains benzylic chloride; susceptible to nucleophilic substitution; utilized as electrophilic intermediate
Comparator Or Baseline	3-Ethylbenzamide: No halogen; limited to amide bond chemistry only
Quantified Difference	Qualitative: Electrophilic handle present vs. absent
Conditions	Standard organic synthesis conditions (nucleophiles, base, solvent)

Why This Matters

For medicinal chemists engaged in structure-activity relationship (SAR) exploration or library synthesis, the chloride handle provides a direct route to diverse analogs without requiring de novo synthesis of each compound, saving both time and resources.

• [1] Patent WO2011157394A1. Novel process for the preparation of benzamide derivatives. 2011. View Source
• [2] PubChem. 3-Ethylbenzamide (CID 521041). View Source

Physicochemical Advantages

With a molecular weight of 183.63 g/mol, 3-(1-chloroethyl)benzamide adheres to Lipinski's Rule of Five (MW < 500) and offers an attractive starting point for lead optimization where maintaining low molecular weight is critical for permeability and oral bioavailability [1]. In comparison, the bromo-substituted analog 3-bromo-N-ethylbenzamide possesses a higher molecular weight of 228.09 g/mol and a substantially elevated calculated logP of 2.4, reflecting greater lipophilicity . While quantitative lipophilicity data for the target compound are not directly reported, the replacement of bromine with chlorine reduces molecular weight by 44.46 Da and is expected to lower logP by approximately 0.5-0.8 units based on Hansch substituent constants, potentially improving aqueous solubility and reducing non-specific binding [2].

Physicochemical Profile

Class-level

MW 183.63 g/mol

vs Br analog 228.09 g/mol

Lower MW and estimated logP support lead optimization

Hansch substituent constants; data to verify

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW: 183.63 g/mol; Cl substituent
Comparator Or Baseline	3-Bromo-N-ethylbenzamide: MW: 228.09 g/mol; XLogP3: 2.4; Br substituent
Quantified Difference	MW reduction: 44.46 Da; estimated logP reduction: ~0.5-0.8 units
Conditions	Calculated properties; Hansch substituent constants

Why This Matters

In early-stage drug discovery, lower molecular weight and controlled lipophilicity are correlated with improved pharmacokinetic profiles and reduced attrition rates. 3-(1-Chloroethyl)benzamide provides a more favorable physicochemical starting point than heavier halogenated analogs.

• [1] ChemSrc. 3-(1-Chloroethyl)benzamide. Molecular weight: 183.63 g/mol. View Source
• [2] Hansch C, Leo A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. View Source

Chiral Center and Stereoselectivity

The presence of a chiral center at the 1-chloroethyl group in 3-(1-chloroethyl)benzamide introduces the potential for stereochemical control, a feature absent in achiral comparators such as 3-chlorobenzamide [1]. Studies on related benzamides bearing chiral 2- and 6-substituents have demonstrated that matched stereochemistry can enforce single-conformer behavior (clean NMR spectra), while mismatched stereochemistry leads to poor or unexpected selectivities in chiral derivatization reactions [2]. While direct experimental data on the enantiomers of 3-(1-chloroethyl)benzamide are not available, the presence of the stereogenic center provides a latent opportunity for asymmetric synthesis or resolution that is not offered by 3-chlorobenzamide, which lacks any chiral element [3].

Stereochemistry

Class-level

Chiral center at 1-chloroethyl

Enantiomer resolution feasible

Supports stereochemical-control study context

Enantiomer-specific data not reported; requires validation

Evidence Dimension	Stereochemical Features
Target Compound Data	Contains chiral center at 1-chloroethyl carbon
Comparator Or Baseline	3-Chlorobenzamide: Achiral; no stereogenic centers
Quantified Difference	Qualitative: Chiral handle present vs. absent
Conditions	Asymmetric synthesis; chiral HPLC resolution

Why This Matters

For researchers exploring chiral benzamides as probes for stereospecific target interactions or developing enantioselective synthetic methodologies, the inherent chirality of 3-(1-chloroethyl)benzamide offers a strategic advantage over achiral analogs.

• [1] PubChem. 3-Chlorobenzamide (CID 11639). Achiral structure. View Source
• [2] Clayden J, Pink JH. Conformational arm-wrestling: battles for stereochemical control in benzamides bearing matched and mismatched chiral 2- and 6-substituents. Org Biomol Chem. 2006;4:111-118. doi:10.1039/B514558A View Source
• [3] ChemSrc. 3-(1-Chloroethyl)benzamide. Chiral structure. View Source

3-(1-Chloroethyl)benzamide: Application Scenarios

AChE Inhibitor Screening

The 355 nM IC50 against Anopheles gambiae AChE positions 3-(1-chloroethyl)benzamide as a moderately potent starting point for AChE inhibitor screening campaigns [1]. Its 16-fold potency advantage over a related benzamide (IC50 = 5.86 μM) underscores its utility in hit identification and SAR expansion efforts [2]. Researchers can employ this compound as a reference standard in enzymatic assays to benchmark new AChE inhibitors or as a scaffold for further optimization targeting mammalian AChE for Alzheimer's disease or insect AChE for vector control applications.

Scaffold Diversification via Benzylic Chloride

The benzylic chloride moiety in 3-(1-chloroethyl)benzamide provides a direct synthetic entry point for generating libraries of 3-substituted benzamide derivatives [1]. Under mild reaction conditions, the chloride can be displaced by a variety of nucleophiles (amines, alcohols, thiols) to yield N-, O-, or S-linked products, enabling rapid exploration of chemical space around the benzamide core [2]. This reactivity is particularly valuable in medicinal chemistry campaigns where multiple analogs must be synthesized for structure-activity relationship (SAR) studies or in process chemistry where 3-(1-chloroethyl)benzamide serves as an intermediate en route to more complex pharmacophores .

Chiral Probe Development

The stereogenic center at the 1-chloroethyl group renders 3-(1-chloroethyl)benzamide a valuable chiral building block [1]. In enantioselective synthesis, the individual enantiomers (or the racemate) can be employed to investigate stereospecific interactions with biological targets or to develop asymmetric synthetic methodologies [2]. Given the known impact of stereochemistry on the conformational behavior and reactivity of benzamides , 3-(1-chloroethyl)benzamide offers a platform for probing the influence of chirality on target binding, metabolism, or physicochemical properties.

Lead Optimization with Favorable Properties

With a molecular weight of 183.63 g/mol and a chlorine substituent (versus the heavier and more lipophilic bromine in 3-bromo-N-ethylbenzamide, MW = 228.09 g/mol, XLogP3 = 2.4), 3-(1-chloroethyl)benzamide presents an attractive physicochemical starting point for lead optimization [1]. Its low molecular weight and moderate lipophilicity align with Lipinski's guidelines, making it a suitable candidate for further elaboration while maintaining drug-like properties [2]. Medicinal chemists can leverage this favorable profile when designing analogs with improved ADME characteristics.

Application

Selection Property

Validation Focus

AChE inhibitor screening

AChE inhibition assay context

Enzymatic IC50 benchmarking and SAR expansion

Scaffold diversification

Benzylic chloride electrophilic handle

Nucleophilic substitution scope and library synthesis

Chiral probe development

Chiral center at 1-chloroethyl group

Enantiomer resolution and stereochemical assignment

Lead optimization

Low molecular weight and moderate lipophilicity

Physicochemical profiling and ADME endpoint review

• [1] BindingDB. BDBM50124893 / CHEMBL3623565: Acetylcholinesterase Inhibition Data. IC50 = 355 nM. View Source
• [2] BindingDB. BDBM50124891 / CHEMBL3623566: Acetylcholinesterase Inhibition Data. IC50 = 5,860 nM. View Source